(R)-3-methylhexanoic acid
Overview
Description
(R)-3-methylhexanoic acid, also known as (R)-3-methylcaproic acid, is a branched-chain fatty acid that is commonly found in various natural sources such as milk, cheese, and other dairy products. This acid has been the subject of scientific research due to its potential applications in various fields such as food science, medicine, and biochemistry.
Mechanism Of Action
The mechanism of action of (R)-3-methylhexanoic acid is not fully understood. However, it has been suggested that this acid may exert its effects through various mechanisms such as modulation of gene expression, inhibition of enzyme activity, and interaction with cellular membranes.
Biochemical And Physiological Effects
(R)-3-methylhexanoic acid has been shown to have various biochemical and physiological effects. In vitro studies have shown that this acid has antimicrobial properties against various bacterial and fungal strains. Moreover, (R)-3-methylhexanoic acid has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, this acid has been shown to modulate lipid metabolism and glucose homeostasis.
Advantages And Limitations For Lab Experiments
(R)-3-methylhexanoic acid has several advantages for lab experiments. It is readily available and can be synthesized using simple methods. Moreover, this acid is stable under various conditions and can be stored for long periods. However, (R)-3-methylhexanoic acid has some limitations for lab experiments. It has a strong odor, which can interfere with certain assays. In addition, this acid can be toxic at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of (R)-3-methylhexanoic acid. One potential direction is the development of new drugs based on the antimicrobial and anti-inflammatory properties of this acid. Moreover, the use of (R)-3-methylhexanoic acid as a substrate for various enzymatic reactions and metabolic pathways can be further explored. In addition, the potential applications of this acid in various fields such as food science and biochemistry can be further investigated.
Conclusion:
In conclusion, (R)-3-methylhexanoic acid is a branched-chain fatty acid that has potential applications in various fields such as food science, medicine, and biochemistry. This acid can be synthesized using various methods and has been extensively studied for its biochemical and physiological effects. Moreover, (R)-3-methylhexanoic acid has several advantages for lab experiments, but also has some limitations. There are several future directions for the study of this acid, which can lead to the development of new drugs and the exploration of its potential applications in various fields.
Scientific Research Applications
(R)-3-methylhexanoic acid has been extensively studied for its potential applications in various fields such as food science, medicine, and biochemistry. In food science, (R)-3-methylhexanoic acid is used as a flavoring agent in various food products such as cheese and butter. In medicine, this acid has been shown to have antimicrobial and anti-inflammatory properties, which make it a potential candidate for the development of new drugs. In biochemistry, (R)-3-methylhexanoic acid is used as a substrate for various enzymatic reactions and metabolic pathways.
properties
IUPAC Name |
(3R)-3-methylhexanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14O2/c1-3-4-6(2)5-7(8)9/h6H,3-5H2,1-2H3,(H,8,9)/t6-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NZQMQVJXSRMTCJ-ZCFIWIBFSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@@H](C)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501311491 |
Source
|
| Record name | (3R)-3-Methylhexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501311491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3R)-3-methylhexanoic acid | |
CAS RN |
22328-90-1 |
Source
|
| Record name | (3R)-3-Methylhexanoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=22328-90-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-Methylhexanoic acid, (R)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0022328901 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | (3R)-3-Methylhexanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501311491 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-3-Methylhexanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.104.979 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 3-METHYLHEXANOIC ACID, (R)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K4LA3OW7N0 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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